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Compound of Interest

Compound Name: Blasticidin S hydrochloride

Cat. No.: B521536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Note
Blasticidin S hydrochloride is a potent nucleoside antibiotic isolated from Streptomyces

griseochromogenes. It is a highly effective selection agent for cells carrying the blasticidin S

resistance gene (bsr or BSD), making it a crucial tool in molecular and cellular biology for the

generation of stable cell lines. This document provides a detailed protocol for the preparation,

storage, and use of Blasticidin S hydrochloride stock solutions to ensure consistent and

reliable selection of resistant cells.

Blasticidin S inhibits protein synthesis in both prokaryotic and eukaryotic cells by targeting the

peptidyl transferase center of the ribosome.[1][2][3][4] Resistance is conferred by the

expression of the blasticidin S deaminase gene, which converts blasticidin S into a non-toxic

derivative.[5][6] Due to its rapid action, it allows for faster selection of resistant colonies

compared to other selection antibiotics like G418.[1]

Proper preparation and storage of the stock solution are critical to maintain its efficacy. The

protocol below outlines the necessary steps to prepare a stable and effective stock solution for

use in cell culture.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b521536?utm_src=pdf-interest
https://www.benchchem.com/product/b521536?utm_src=pdf-body
https://www.benchchem.com/product/b521536?utm_src=pdf-body
https://www.selleckchem.com/products/blasticidin-s-hydrochloride-nucleoside-antibiotic.html
https://www.thermofisher.com/store/v3/products/faqs/A1113902
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8383972.htm
https://www.invivogen.com/blasticidin
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0001536_R210pps_BlasticidinS_HCl_PI.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/blasticidin_man.pdf
https://www.selleckchem.com/products/blasticidin-s-hydrochloride-nucleoside-antibiotic.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b521536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₇H₂₆N₈O₅・HCl [7][8][9]

Molecular Weight 458.9 g/mol [1][5][8][9][10]

Appearance White to off-white powder [5][9]

Solubility
Soluble in water and acetic

acid. Insoluble in DMSO.
[1][2][5][8][11]

Recommended Stock

Concentration
5 - 10 mg/mL [2][5][11][12]

Recommended Solvent Sterile, nuclease-free water [5][11]

Storage of Powder -20°C [5][8][9]

Storage of Stock Solution

-20°C for long-term (6-8

weeks); 4°C for short-term (1-2

weeks)

[5][11][12]

Working Concentration

(Mammalian Cells)

2 - 10 µg/mL (cell line

dependent)
[5][6][9][12]

Working Concentration (E. coli)
50 - 100 µg/mL in low salt LB

medium
[5][6][11]

Working Concentration (Yeast) 25 - 300 µg/mL [5][6][11]

Experimental Protocol: Preparation of 10 mg/mL
Blasticidin S Hydrochloride Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of Blasticidin S
hydrochloride.

Materials:

Blasticidin S hydrochloride powder

Sterile, nuclease-free water
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

0.22 µm sterile syringe filter

Sterile syringe (e.g., 5 mL or 10 mL)

Personal protective equipment (gloves, lab coat, safety glasses)

Procedure:

Precautionary Measures: Always handle Blasticidin S hydrochloride powder and solutions

in a biological safety cabinet, wearing appropriate personal protective equipment.[5][6]

Weighing: Carefully weigh the desired amount of Blasticidin S hydrochloride powder. For

example, to prepare 10 mL of a 10 mg/mL stock solution, weigh out 100 mg of the powder.

Dissolving: Add the powder to a sterile conical tube. Add the appropriate volume of sterile,

nuclease-free water to achieve the final concentration of 10 mg/mL. In this example, add 10

mL of sterile water.

Mixing: Gently vortex or invert the tube until the powder is completely dissolved. Ensure

there are no visible particulates.

Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can reduce the

antibiotic's efficacy.[4][5][6]

Storage: Store the aliquots at -20°C for long-term storage (stable for 6-8 weeks).[5][11][12]

For short-term use, aliquots can be stored at 4°C for up to two weeks.[5][11][12]

pH Consideration: The pH of the aqueous solution should not exceed 7.0 to prevent

inactivation of Blasticidin S.[5][11]
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Caption: Workflow for the preparation and storage of Blasticidin S hydrochloride stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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